2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid

• Molecular Formula: C11H8BrNO3
• Molecular Weight: 282.09 g/mol
• IUPAC Name: 2-(7-bromo-2-oxo-1H-quinolin-3-yl)acetic acid
• InChI: InChI=1S/C11H8BrNO3/c12-8-2-1-6-3-7(4-10(14)15)11(16)13-9(6)5-8/h1-3,5H,4H2,(H,13,16)(H,14,15)
• InChI Key: UXTDNIOSEGYBHJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)NC(=O)C(=C2)CC(=O)O

Description

2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid is a quinoline derivative characterized by a bromine substituent at position 7, a hydroxyl group at position 2, and an acetic acid moiety at position 3 of the quinoline ring. Quinoline-based compounds are renowned for their pharmacological versatility, including antimicrobial, anticancer, and anti-inflammatory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid typically involves the bromination of 2-hydroxyquinoline followed by the introduction of the acetic acid moiety. One common method involves the reaction of 2-hydroxyquinoline with bromine in acetic acid to yield the brominated product. This is followed by a reaction with chloroacetic acid under basic conditions to introduce the acetic acid group .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the use of catalysts and advanced purification techniques can further improve the efficiency of the industrial production process .

Chemical Reactions Analysis

Types of Reactions

2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group under appropriate conditions.

Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: The major product is 2-(7-Bromo-2-oxoquinolin-3-yl)acetic acid.

Reduction: The major product is 2-(2-Hydroxyquinolin-3-yl)acetic acid.

Substitution: The major products depend on the nucleophile used, such as 2-(7-Amino-2-hydroxyquinolin-3-yl)acetic acid when using an amine.

Scientific Research Applications

2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex quinoline derivatives.

Biology: It has been studied for its potential antimicrobial and anticancer activities.

Medicine: It is investigated for its potential use in drug development, particularly for its anti-inflammatory and analgesic properties.

Industry: It is used in the synthesis of dyes and pigments due to its chromophoric properties.

Mechanism of Action

The mechanism of action of 2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid involves its interaction with various molecular targets. The hydroxy and bromine groups play a crucial role in its binding to enzymes and receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking their function. Additionally, it can interact with cellular receptors, modulating signal transduction pathways involved in inflammation and pain .

Comparison with Similar Compounds

Table 1: Structural Features and Molecular Weights

Compound Name	Substituents/Modifications	Molecular Weight	Key Structural Differences
2-(7-Bromo-2-hydroxyquinolin-3-yl)acetic acid	7-Br, 2-OH, 3-acetic acid (quinoline core)	~282.09*	Reference compound
2-(7-Bromo-1H-indol-3-yl)acetic acid	7-Br, indole core	254.08	Indole vs. quinoline ring; lacks 2-OH group
2-(2-Chloro-6-methylquinolin-3-yl)acetic acid	2-Cl, 6-CH₃, 3-acetic acid (quinoline core)	235.67	Halogen (Cl vs. Br); methyl group at position 6
2-(Biphenyl-4-yl)acetic acid (Felbinac)	Biphenyl core, acetic acid	212.25	Aromatic biphenyl vs. heterocyclic quinoline
2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid	Thiazolidinone core, thioamide	209.25	Thiazolidinone ring; sulfur-containing groups

*Calculated based on formula C₁₁H₈BrNO₃.

Key Observations :

• Substituent Effects: Bromine at position 7 (target compound) vs.
• Functional Groups: The 2-hydroxy group in the target compound enhances hydrogen-bonding capacity compared to non-hydroxylated analogs like 2-(quinolin-7-yl)acetic acid .

Key Observations :

• Synthesis: Multicomponent reactions (e.g., ) offer atom economy for complex quinoline derivatives, while simpler phenylacetic acids () rely on halogenation or substitution.
• Analytical Tools: X-ray crystallography is critical for confirming hydrogen-bonding patterns (e.g., felbinac’s dimer formation ), whereas NMR and HRMS dominate quinoline derivative characterization .

Pharmacological and Physicochemical Comparisons

Key Observations :

• Activity Links: Thiazolidinone derivatives () show broad antimicrobial activity, suggesting that the target compound’s quinoline core and bromine substituent could synergize for similar applications.
• Solubility: The 2-hydroxy group in the target compound may improve aqueous solubility compared to non-polar analogs like felbinac .